Cas no 1706431-87-9 (2-(2-methylpropanesulfonyl)methylpiperidine)

• Product Name: 2-(2-methylpropanesulfonyl)methylpiperidine
• CAS No: 1706431-87-9
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• MDL: MFCD29034766
• CID: 5171451
• PubChem ID: 71777978
• Update Time: 2025-05-20

2-(2-methylpropanesulfonyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-[[(2-methylpropyl)sulfonyl]methyl]-
• 2-(2-methylpropanesulfonyl)methylpiperidine

• MDL： MFCD29034766
• Inchi： 1S/C10H21NO2S/c1-9(2)7-14(12,13)8-10-5-3-4-6-11-10/h9-11H,3-8H2,1-2H3
• InChI Key： ORDGDDFQKXKMRD-UHFFFAOYSA-N
• SMILES： N1CCCCC1CS(CC(C)C)(=O)=O

Additional information on 2-(2-methylpropanesulfonyl)methylpiperidine

Recent Advances in the Study of 2-(2-Methylpropanesulfonyl)methylpiperidine (CAS: 1706431-87-9)

The compound 2-(2-methylpropanesulfonyl)methylpiperidine (CAS: 1706431-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and piperidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

A key area of investigation has been the synthesis and optimization of 2-(2-methylpropanesulfonyl)methylpiperidine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches.

Pharmacological studies have revealed that 2-(2-methylpropanesulfonyl)methylpiperidine exhibits notable activity in modulating specific biological pathways. For instance, recent in vitro and in vivo experiments suggest that the compound may act as an inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. These findings have sparked interest in its potential as a therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis, although further validation is required.

In addition to its therapeutic potential, the safety profile of 2-(2-methylpropanesulfonyl)methylpiperidine has been a focal point of recent research. Preliminary toxicology studies indicate that the compound has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, comprehensive pharmacokinetic and pharmacodynamic studies are still underway to fully elucidate its behavior in biological systems.

The broader implications of these findings are significant for the pharmaceutical industry. The unique chemical structure of 2-(2-methylpropanesulfonyl)methylpiperidine offers a versatile scaffold for the development of new drug candidates. Researchers are exploring its derivatives to enhance efficacy and reduce potential side effects, paving the way for next-generation therapeutics.

In conclusion, the ongoing research on 2-(2-methylpropanesulfonyl)methylpiperidine (CAS: 1706431-87-9) underscores its potential as a valuable tool in chemical biology and drug discovery. While much progress has been made, continued investigation is necessary to fully harness its therapeutic benefits and translate these findings into clinical applications.